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Compound of Interest

Compound Name:
2-(5-Mercaptotetrazole-1-

yl)ethanol

Cat. No.: B113457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the physical properties, specifically the

melting and boiling points, of 2-(5-Mercaptotetrazole-1-yl)ethanol (CAS: 56610-81-2). This

compound is a notable intermediate in the synthesis of pharmaceuticals, such as the beta-

lactam antibiotic Flomoxef.[1] Understanding its physical characteristics is crucial for its

application in synthetic chemistry and drug development processes.

Physicochemical Data
The melting and boiling points of 2-(5-Mercaptotetrazole-1-yl)ethanol are summarized below.

These parameters are critical for determining purity, reaction conditions, and storage protocols.

Property Value Notes

Melting Point 132-139°C[2][3][4]

The range suggests a typical

purity level for a solid organic

compound.

Boiling Point 221.4°C[2][3] At a pressure of 760 mmHg.[2]
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While the specific experimental details for the determination of the cited melting and boiling

points for 2-(5-Mercaptotetrazole-1-yl)ethanol are not available in the provided literature,

standard methodologies for such determinations are well-established.

General Protocol for Melting Point Determination:

A common method for determining the melting point of a solid organic compound is using a

melting point apparatus.

Sample Preparation: A small, dry sample of the crystalline compound is packed into a

capillary tube.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a controlled rate.

Observation: The temperature at which the substance first begins to melt and the

temperature at which the substance is completely liquid are recorded. This range is the

melting point of the sample.

General Protocol for Boiling Point Determination:

The boiling point of a liquid can be determined using a distillation apparatus or a specialized

micro boiling point apparatus.

Apparatus Setup: The liquid is placed in a distillation flask with a boiling chip. A thermometer

is positioned so that the top of the bulb is level with the side arm of the distillation flask.

Heating: The flask is heated gently.

Observation: The temperature is recorded when the liquid is boiling and a stable ring of

condensate is observed on the thermometer bulb. This temperature is the boiling point at the

given atmospheric pressure.
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The following diagram illustrates a generalized workflow for the synthesis of a target molecule

where 2-(5-Mercaptotetrazole-1-yl)ethanol serves as a key intermediate. This process is

fundamental in multi-step organic synthesis, particularly in the pharmaceutical industry.
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Caption: A logical workflow for multi-step organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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